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Compound of Interest

Compound Name: 5Br-INACA

Cat. No.: B1382240

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical guidance for the handling of
5Br-INACA (CAS Number: 1799421-04-7). The following procedures are designed to ensure
the safety of laboratory personnel and to provide a clear, step-by-step operational plan from
receipt to disposal of this compound. Given that 5Br-INACA is an analytical reference standard
categorized as a precursor in the synthesis of synthetic cannabinoids, it should be handled with
the utmost care by trained professionals in a controlled laboratory setting.[1]

Quantitative Data Summary

The following table summarizes the known quantitative data for 5Br-INACA. This information is
critical for experimental planning and safety assessments.
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Property Value Source

5-bromo-1H-indazole-3-
Formal Name ) [1]
carboxamide

CAS Number 1799421-04-7 [1]
Molecular Formula CsHeBrNsO [1]
Formula Weight 240.1 g/mol [1]
Purity >98%

Formulation A crystalline solid

DMF: 30 mg/ml; DMSO: 30

Solubility [1]
mg/ml

Storage -20°C

Stability = 4 years (if stored properly)

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure to 5Br-INACA. The
required PPE varies based on the task being performed.
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Secondary/Task-Specific

Task Categor Primary PPE
gory y PPE

- Safety glasses with side

shields- Laboratory coat-
General Laboratory Work o

Closed-toe shoes- Nitrile

gloves

- Full-face respirator with
appropriate cartridges-
) ) Chemical-resistant coveralls or - Chemical-resistant apron-
Handling of Powders/Solids ) ) )
suit- Double-gloving (e.g., Head covering
nitrile)- Chemical-resistant boot

covers

- Chemical splash goggles or
] o ) face shield- Chemical-resistant - Elbow-length gloves for
Handling of Liquids/Solutions ] ] o i
gloves- Chemical-resistant mixing and loading

apron over lab coat

- Chemical splash goggles or

face shield- Heavy-duty, ] )
] o ) ) - Respirator (if aerosols or
Equipment Decontamination chemical-resistant gloves-
, vapors are generated)
Waterproof or chemical-

resistant apron

Note: Always consult the manufacturer's instructions for the proper use, cleaning, and
maintenance of PPE.

Operational Plan: Step-by-Step Guidance for
Handling 5Br-INACA

The following detailed operational plan provides a procedural workflow for the safe handling of
5Br-INACA.

Pre-Handling Preparations
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1.1. Risk Assessment: Before any work begins, conduct a thorough risk assessment for the
planned experiment, considering the quantity of 5Br-INACA to be used and the potential for
exposure. 1.2. Designated Area: Designate a specific, well-ventilated area for handling 5Br-
INACA, preferably within a certified chemical fume hood or a ventilated balance enclosure,
especially when handling the solid form. 1.3. Assemble Materials: Gather all necessary
equipment, including spatulas, weighing paper, vials, solvents, and all required PPE before
retrieving the compound from storage. 1.4. Emergency Preparedness: Ensure that an
emergency eyewash station and safety shower are readily accessible. Have a chemical spill kit
appropriate for handling solid compounds nearby.

Handling the Solid Compound (Weighing and Aliquoting)

2.1. Don PPE: Put on all required PPE for handling potent powders as specified in the table
above. 2.2. Transfer to Hood: Transport the container of 5Br-INACA from its storage location
(-20°C) to the designated fume hood. Allow the container to equilibrate to room temperature
before opening to prevent condensation. 2.3. Weighing: Carefully weigh the desired amount of
the solid compound using a tared weigh boat or paper within the fume hood. Use tools that
minimize the generation of dust. 2.4. Transfer: Transfer the weighed solid to the appropriate
reaction vessel or vial. 2.5. Clean-up: After weighing, carefully clean any residual powder from
the spatula and weighing surface using a solvent-moistened wipe. Dispose of the wipe in the
designated hazardous waste container.

Solution Preparation

3.1. Solvent Addition: In the fume hood, slowly add the desired solvent (e.g., DMF or DMSO) to
the vessel containing the solid 5Br-INACA to avoid splashing. 3.2. Dissolution: Gently swirl or
vortex the mixture to ensure complete dissolution. If necessary, use a sonicator. 3.3. Labeling:
Clearly label the container with the compound name, concentration, solvent, date, and
appropriate hazard symbols.

Post-Handling Procedures and Decontamination

4.1. Work Surface Decontamination: Decontaminate all work surfaces with an appropriate
cleaning agent (e.g., 70% ethanol), followed by a thorough wipe-down. 4.2. Equipment
Decontamination: Decontaminate all reusable equipment according to your laboratory's
established procedures for potent compounds. 4.3. PPE Removal: Remove PPE in the reverse
order it was put on, taking care to avoid self-contamination. Dispose of single-use PPE in the
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designated hazardous waste container. 4.4. Hand Washing: Wash hands thoroughly with soap
and water after removing gloves.

Disposal Plan

5.1. Waste Segregation: All waste contaminated with 5Br-INACA, including gloves, wipes, and
empty containers, must be segregated into a clearly labeled hazardous waste container. 5.2.
Chemical Waste Disposal: Dispose of solutions containing 5Br-INACA and contaminated solid
waste through your institution's hazardous waste management program. Do not discharge to
the drain. High-temperature incineration is often the recommended disposal method for such
compounds. 5.3. Container Disposal: Before disposing of empty containers, they should be
triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as
hazardous waste. Obliterate or remove all labels from the empty container before its final
disposal.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 5Br-INACA, from
initial preparation to final disposal.
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Safe Handling Workflow for 5Br-INACA
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Caption: Safe Handling Workflow for 5Br-INACA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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